Cas no 19104-04-2 (Benzoic acid, 2-hydroxy-4-methoxy-3,6-dimethyl-, methyl ester)

• Product Name: Benzoic acid, 2-hydroxy-4-methoxy-3,6-dimethyl-, methyl ester
• CAS No: 19104-04-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1384874
• PubChem ID: 20473592
• Update Time: 2025-04-20

Benzoic acid, 2-hydroxy-4-methoxy-3,6-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-methoxy-3,6-dimethyl-, methyl ester
• methyl 2-hydroxy-4-methoxy-3,6-dimethylbenzoate
• 19104-04-2
• methyl 2-hydroxy-3,6-dimethyl-4-methoxybenzoate

• Inchi： 1S/C11H14O4/c1-6-5-8(14-3)7(2)10(12)9(6)11(13)15-4/h5,12H,1-4H3
• InChI Key： DYMZNDLKDACCFJ-UHFFFAOYSA-N
• SMILES： COC(C1C(O)=C(C)C(OC)=CC=1C)=O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų